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Compound of Interest

Compound Name: Azido-PEG6-CH2COOH

Cat. No.: B7852366

Get Quote

\ J

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for specialized reagents is paramount. This
guide provides a detailed overview of the safety data for Azido-PEG6-CH2COOH, a
bifunctional PROTAC linker used in the synthesis of proteolysis-targeting chimeras.

Product Identification

Identifier Value

Product Name Azido-PEG6-CH2COOH

CAS Number 880129-82-8[1][2][3][4]

Molecular Formula C14H27N308J3]

Molecular Weight 365.38 g/mol

Synonyms 20-Azido-3,6,9,12,15,18-hexaoxaicosanoic acid

Physical and Chemical Properties
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Property Value

Appearance Solid

Purity >08.0%

Solubility Soluble in DMSO (50 mg/mL)
Boiling Point No data available

Melting Point No data available

Flash Point No data available

Hazard Identification and Safety Precautions

While comprehensive toxicological data for Azido-PEG6-CH2COOH is not currently available,
it is classified with a "Danger" signal word, indicating potential hazards. The following GHS
precautionary statements have been associated with this compound:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P233: Keep container tightly closed.

e P240: Ground and bond container and receiving equipment.

e P241: Use explosion-proof electrical/ventilating/lighting equipment.

e P242: Use non-sparking tools.

e P243: Take action to prevent static discharges.

e P264: Wash hands thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b7852366/docs?utm_src=pdf-body#in-depth-technical-guide-azido-peg6-ch2cooh-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7852366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o P337+P313: If eye irritation persists: Get medical advice/attention.
e P370+P378: In case of fire: Use appropriate media to extinguish.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Some suppliers also list it under "Acute toxicity, dermal (Category 4)" and "Acute toxicity, oral
(Category 4)".

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Azido-PEG6-CH2COOH
and ensure laboratory safety.

Condition Recommendation

Use personal protective equipment (PPE) as
Handling outlined below. Avoid inhalation, ingestion, and

contact with skin and eyes.

Store in a tightly sealed container in a dry, well-
st (Pure Form) ventilated place. Recommended storage is at
orage (Pure Form
g -20°C for long-term stability (up to 3 years). It

can also be stored at 4°C for up to 2 years.

For solutions in DMSO, store at -80°C for up to

st (In Solven) 6 months or -20°C for up to 1 month. Note that
orage (In Solven

I DMSO is hygroscopic and can impact solubility;

use freshly opened solvent.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with Azido-PEG6-CH2COOH.
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Protection Type Specification

Wear chemical safety goggles and/or a face

Eye/Face Protection )
shield.

Skin Protection Wear protective gloves and a lab coat.

Use a NIOSH-approved respirator with an

Respiratory Protection ] } o o ]
appropriate cartridge if inhalation risk exists.

Experimental Workflow: Safe Handling Protocol

The following diagram outlines a generalized workflow for the safe handling of Azido-PEG6-
CH2COOH in a research setting.

Preparation Handling Reaction & Storage Cleanup & Disposal
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Click to download full resolution via product page
Caption: Workflow for the safe handling of Azido-PEG6-CH2COOH.
First Aid Measures
In the event of exposure, follow these first aid guidelines:
« After inhalation: Move to fresh air. If breathing is difficult, give oxygen.
 After skin contact: Wash off with soap and plenty of water.

 After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

 After ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with
water.
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Always consult a physician in case of exposure.

Logical Relationship: Storage Stability

The following diagram illustrates the relationship between storage conditions and the stability of
Azido-PEG6-CH2COOH.
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Caption: Storage conditions and stability of Azido-PEG6-CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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